Clinical Development vs. Discontinued Competitor MGY825
As of October 2025, VVD-130037 is the only NRF2 pathway inhibitor remaining in active clinical development, following the termination of Novartis's MGY825 Phase 1 trial (NCT05275868) due to a strategic business decision [1]. VVD-130037 entered Phase 1 dosing in July 2023 and continues active enrollment across multiple solid tumor cohorts, including biomarker-defined populations with NRF2, KEAP1, or CUL3 mutations [2]. This clinical attrition leaves VVD-130037 as the sole clinical-stage molecule with a KEAP1-activation/NRF2-degradation mechanism available for translational research benchmarking [1].
| Evidence Dimension | Clinical development status (active vs. discontinued) |
|---|---|
| Target Compound Data | Active; Phase 1 recruiting (NCT05954312); first patient dosed 2023; enrollment target ~280 participants; single agent + combinations with docetaxel, paclitaxel, pembrolizumab |
| Comparator Or Baseline | MGY825 (Novartis): Phase 1 terminated (NCT05275868); reason stated: 'business decision'; no efficacy data reported from clinical trial |
| Quantified Difference | 1 active clinical program vs. 0 active clinical programs in the NRF2 inhibitor/KEAP1 activator class; VVD-130037 is the only molecule with NRF2-degrading mechanism in clinical development |
| Conditions | Clinical development landscape as of October 2025; comparison based on ClinicalTrials.gov status and sponsor disclosures |
Why This Matters
For procurement decisions, VVD-130037 is the only clinically active reference compound in its mechanistic class, making it essential for translational studies benchmarking NRF2 degradation as a therapeutic strategy.
- [1] OncologyPipeline. Time is running out for the NRF2 mechanism. 2023 Sep 25. ApexOnco. (Updated with termination status of MGY825.) View Source
- [2] ClinicalTrials.gov. A First-in-Human (FIH) Study to Evaluate the Safety and Tolerability of VVD-130037 in Participants With Advanced Solid Tumors. NCT05954312. View Source
